Cas no 2137983-59-4 (3-amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one
• CAS No: 2137983-59-4
• MF: C₉H₈BrN₃OS
• MW: 286.148319244385
• CID: 6288308
• PubChem ID: 165472207
• Update Time: 2025-06-07

3-amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one
• EN300-1111287
• 2137983-59-4
• 3-amino-1-[(5-bromo-1,3-thiazol-2-yl)methyl]-1,4-dihydropyridin-4-one

• Inchi： 1S/C9H8BrN3OS/c10-8-3-12-9(15-8)5-13-2-1-7(14)6(11)4-13/h1-4H,5,11H2
• InChI Key： DOZZAUQGZLAMFK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN2C=CC(C(=C2)N)=O)S1

Computed Properties

• Exact Mass: 284.95715g/mol
• Monoisotopic Mass: 284.95715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one

3-Amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one: A Comprehensive Overview

3-Amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one, also known by its CAS number 2137983-59-4, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of dihydropyridines, which are well-known for their role in pharmaceuticals, particularly as calcium channel blockers. The structure of this compound is characterized by a dihydropyridine ring system fused with a thiazole moiety and an amino group, making it a versatile molecule for further functionalization and exploration.

The synthesis of 3-amino derivatives has been a focal point in recent studies due to their potential as intermediates in drug discovery. The presence of the 5-bromo substituent on the thiazole ring introduces additional functionality, enabling further chemical modifications. Recent advancements in catalytic methods have facilitated the efficient synthesis of such compounds, leveraging transition metal catalysts and microwave-assisted reactions to enhance yield and purity.

The dihydropyridine core of this compound is particularly interesting due to its ability to undergo conformational changes, which are crucial for its biological activity. Researchers have explored the influence of substituents on the dihydropyridine ring on its pharmacokinetic properties, such as solubility and bioavailability. For instance, studies have shown that the introduction of electron-withdrawing groups like bromine can modulate the compound's lipophilicity, thereby improving its absorption profiles.

In terms of biological activity, 3-amino derivatives have demonstrated promising results in anti-inflammatory and antioxidant assays. The thiazole moiety is known for its ability to coordinate with metal ions, suggesting potential applications in metalloenzyme inhibition. Recent findings indicate that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further investigation in oncology drug development.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular interactions within this compound. Docking studies have revealed that the dihydropyridine ring can interact with key residues in target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, aiding in the design of more potent analogs.

From an industrial perspective, the scalability of synthesizing CAS 2137983-59-4 remains a critical consideration. Researchers are exploring greener synthetic routes that minimize waste and reduce environmental impact. For example, solvent-free reactions and enzymatic catalysis are being evaluated as sustainable alternatives to traditional methods.

In conclusion, 3-amino-1-(5-bromo-1,3-thiazol-2-yl)methyl-1,4-dihydropyridin-4-one represents a valuable compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play a significant role in advancing our understanding of complex molecular systems and their therapeutic potential.